Cas no 35443-93-7 (2-Buten-1-one,4,4,4-trifluoro-1-(3-methylphenyl)-3-(trifluoromethyl)-)

2-Buten-1-one,4,4,4-trifluoro-1-(3-methylphenyl)-3-(trifluoromethyl)- structure
35443-93-7 structure
Product Name:2-Buten-1-one,4,4,4-trifluoro-1-(3-methylphenyl)-3-(trifluoromethyl)-
CAS No:35443-93-7
MF:C12H8F6O
MW:282.1817445755
CID:323664
PubChem ID:293558
Update Time:2025-04-19

2-Buten-1-one,4,4,4-trifluoro-1-(3-methylphenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-one,4,4,4-trifluoro-1-(3-methylphenyl)-3-(trifluoromethyl)-
    • 4,4,4-trifluoro-1-(3-methylphenyl)-3-(trifluoromethyl)but-2-en-1-one
    • AC1L6KFU
    • AC1Q5DCI
    • AG-J-34242
    • AR-1F7517
    • CTK4H4541
    • NSC160210
    • NSC-160210
    • 2-Buten-1-one, 4,4,4-trifluoro-1-(3-methylphenyl)-3-(trifluoromethyl)-
    • DTXSID00303689
    • 35443-93-7
    • Inchi: 1S/C12H8F6O/c1-7-3-2-4-8(5-7)9(19)6-10(11(13,14)15)12(16,17)18/h2-6H,1H3
    • InChI Key: CJBVYGKUMVNXIU-UHFFFAOYSA-N
    • SMILES: FC(/C(/C(F)(F)F)=C/C(C1C=CC=C(C)C=1)=O)(F)F

Computed Properties

  • Exact Mass: 282.04794
  • Monoisotopic Mass: 282.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.325
  • Boiling Point: 301.7°Cat760mmHg
  • Flash Point: 115.7°C
  • Refractive Index: 1.437
  • PSA: 17.07
  • LogP: 4.22870
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